Cas no 840466-67-3 (Glycine,L-tryptophyl-L-valyl-L-threonylglycylglycyl-L-isoleucyl-L-alanyl-L-isoleucyl-L-alanyl-L-methionyl-L-alanyl-L-cysteinyl-L-isoleucyl-L-valyl-)

• Product name: Glycine,L-tryptophyl-L-valyl-L-threonylglycylglycyl-L-isoleucyl-L-alanyl-L-isoleucyl-L-alanyl-L-methionyl-L-alanyl-L-cysteinyl-L-isoleucyl-L-valyl-
• CAS No: 840466-67-3
• MF: C₆₆H₁₀₈N₁₆O₁₇S₂
• MW: 1461.7907333374
• CID: 1819077

Glycine,L-tryptophyl-L-valyl-L-threonylglycylglycyl-L-isoleucyl-L-alanyl-L-isoleucyl-L-alanyl-L-methionyl-L-alanyl-L-cysteinyl-L-isoleucyl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• Glycine,L-tryptophyl-L-valyl-L-threonylglycylglycyl-L-isoleucyl-L-alanyl-L-isoleucyl-L-alanyl-L-methionyl-L-alanyl-L-cysteinyl-L-isoleucyl-L-valyl-
• Glycine, L-tryptophyl-L-valyl-L-threonylglycylglycyl-L-isoleucyl-L-alanyl-L-isoleucyl-L-alanyl-L-methionyl-L-alanyl-L-cysteinyl-L-isoleucyl-L-valyl- (9CI)

• Inchi： 1S/C66H108N16O17S2/c1-16-33(8)51(77-47(85)28-69-46(84)27-70-62(95)54(39(14)83)82-63(96)50(32(6)7)78-58(91)42(67)25-40-26-68-43-22-20-19-21-41(40)43)64(97)74-38(13)57(90)80-52(34(9)17-2)65(98)73-37(12)55(88)75-44(23-24-101-15)59(92)72-36(11)56(89)76-45(30-100)60(93)81-53(35(10)18-3)66(99)79-49(31(4)5)61(94)71-29-48(86)87/h19-22,26,31-39,42,44-45,49-54,68,83,100H,16-18,23-25,27-30,67H2,1-15H3,(H,69,84)(H,70,95)(H,71,94)(H,72,92)(H,73,98)(H,74,97)(H,75,88)(H,76,89)(H,77,85)(H,78,91)(H,79,99)(H,80,90)(H,81,93)(H,82,96)(H,86,87)/t33-,34-,35-,36-,37-,38-,39+,42-,44-,45-,49-,50-,51-,52-,53-,54-/m0/s1
• InChI Key： BMZAJXUVSPJBGM-WOJVEIHGSA-N
• SMILES： C(O)(=O)CNC(=O)[C@H](C(C)C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](CS)NC(=O)[C@H](C)NC(=O)[C@H](CCSC)NC(=O)[C@H](C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H](C)NC(=O)[C@H]([C@@H](C)CC)NC(=O)CNC(=O)CNC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](CC1C2=C(C=CC=C2)NC=1)N

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 1751.1±65.0 °C(Predicted)
• pka: 3.32±0.10(Predicted)